Pregn-5-en-3-ol, 20-methyl-21-(2-methyl-3-(1-methylethyl)cyclopropyl)- , (3beta,20R,21(1R,2R,3S))-
Pregn-5-en-3-ol, 20-methyl-21-(2-methyl-3-(1-methylethyl)cyclopropyl)- , (3beta,20R,21(1R,2R,3S))-
Brand Name:
Vulcanchem
CAS No.:
132438-14-3
VCID:
VC0163069
InChI:
InChI=1S/C29H48O/c1-17(2)27-19(4)23(27)15-18(3)24-9-10-25-22-8-7-20-16-21(30)11-13-28(20,5)26(22)12-14-29(24,25)6/h7,17-19,21-27,30H,8-16H2,1-6H3/t18-,19-,21+,22+,23-,24-,25+,26+,27+,28+,29-/m1/s1
SMILES:
CC1C(C1C(C)C)CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
Molecular Formula:
C29H48O
Molecular Weight:
412.7 g/mol
Pregn-5-en-3-ol, 20-methyl-21-(2-methyl-3-(1-methylethyl)cyclopropyl)- , (3beta,20R,21(1R,2R,3S))-
CAS No.: 132438-14-3
Main Products
VCID: VC0163069
Molecular Formula: C29H48O
Molecular Weight: 412.7 g/mol
| CAS No. | 132438-14-3 |
|---|---|
| Product Name | Pregn-5-en-3-ol, 20-methyl-21-(2-methyl-3-(1-methylethyl)cyclopropyl)- , (3beta,20R,21(1R,2R,3S))- |
| Molecular Formula | C29H48O |
| Molecular Weight | 412.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-1-[(1R,2R,3S)-2-methyl-3-propan-2-ylcyclopropyl]propan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C29H48O/c1-17(2)27-19(4)23(27)15-18(3)24-9-10-25-22-8-7-20-16-21(30)11-13-28(20,5)26(22)12-14-29(24,25)6/h7,17-19,21-27,30H,8-16H2,1-6H3/t18-,19-,21+,22+,23-,24-,25+,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | GOZWAAJAKSAXBZ-YNKWLIIASA-N |
| Isomeric SMILES | C[C@@H]1[C@H]([C@H]1C(C)C)C[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C |
| SMILES | CC1C(C1C(C)C)CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
| Canonical SMILES | CC1C(C1C(C)C)CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
| Synonyms | 23-epidihydrocalysterol |
| PubChem Compound | 3083182 |
| Last Modified | Nov 11 2021 |
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